Cas no 1270157-51-1 ((2R)-2-amino-2-(2-methanesulfonylphenyl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(2-methanesulfonylphenyl)ethan-1-ol
• CAS No: 1270157-51-1
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 6237855
• PubChem ID: 96779736
• Update Time: 2025-06-24

(2R)-2-amino-2-(2-methanesulfonylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(2-methanesulfonylphenyl)ethan-1-ol
• 1270157-51-1
• EN300-2006675

• Inchi： 1S/C9H13NO3S/c1-14(12,13)9-5-3-2-4-7(9)8(10)6-11/h2-5,8,11H,6,10H2,1H3/t8-/m0/s1
• InChI Key： XOWMRFKTCQRDQE-QMMMGPOBSA-N
• SMILES： S(C)(C1C=CC=CC=1[C@H](CO)N)(=O)=O

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 88.8Ų

Additional information on (2R)-2-amino-2-(2-methanesulfonylphenyl)ethan-1-ol

Introduction to (2R)-2-amino-2-(2-methanesulfonylphenyl)ethan-1-ol (CAS No. 1270157-51-1)

(2R)-2-amino-2-(2-methanesulfonylphenyl)ethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1270157-51-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development.

The molecular structure of (2R)-2-amino-2-(2-methanesulfonylphenyl)ethan-1-ol consists of a chiral center at the second carbon atom, which contributes to its stereochemical diversity. This chirality is crucial for its biological activity, as many pharmacologically active compounds rely on specific stereochemical configurations to interact effectively with biological targets. The presence of a secondary amine group and a methanesulfonylphenyl moiety further enhances its potential as a building block for drug discovery.

In recent years, there has been growing interest in the development of novel therapeutic agents that target complex biological pathways. (2R)-2-amino-2-(2-methanesulfonylphenyl)ethan-1-ol has been investigated for its potential role in modulating various cellular processes, including inflammation, pain signaling, and neurodegeneration. Its structural features make it a versatile scaffold for designing molecules that can interact with specific enzymes and receptors.

One of the most compelling aspects of this compound is its ability to serve as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its unique chemical properties to develop derivatives with enhanced binding affinity and selectivity. For instance, studies have shown that modifications at the methanesulfonylphenyl group can significantly alter the pharmacokinetic profile of the resulting compounds, making them more suitable for clinical applications.

The synthesis of (2R)-2-amino-2-(2-methanesulfonylphenyl)ethan-1-ol presents both challenges and opportunities for synthetic chemists. The need for precise stereocontrol during the formation of the chiral center requires advanced synthetic methodologies, such as asymmetric catalysis or chiral auxiliary techniques. Despite these challenges, recent advances in synthetic chemistry have made it possible to produce this compound in high yields with high enantioselectivity.

From a biological perspective, the amine group in (2R)-2-amino-2-(2-methanesulfonylphenyl)ethan-1-ol offers multiple possibilities for further functionalization, enabling the creation of molecules with tailored biological activities. This flexibility has been exploited in various drug discovery programs aimed at developing treatments for diseases such as cancer, autoimmune disorders, and central nervous system disorders.

The methanesulfonylphenyl moiety is particularly noteworthy due to its ability to engage in hydrogen bonding interactions with biological targets. This feature has been harnessed in the design of molecules that exhibit potent inhibitory effects on enzymes involved in disease pathways. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in cancer progression.

Recent research has also highlighted the potential of (2R)-2-amino-2-(2-methanesulfonylphenyl)ethan-1-ol as a tool for understanding fundamental biological processes. By studying how this compound interacts with various biological targets, researchers can gain insights into the mechanisms underlying diseases and develop more effective therapeutic strategies. Additionally, its use as a reference compound in high-throughput screening assays has facilitated the identification of new drug candidates.

The pharmaceutical industry has taken note of these findings and is actively exploring opportunities to incorporate (2R)-2-amino-2-(2-methanesulfonylphenyl)ethan-1-ol into their drug development pipelines. Several companies have initiated programs aimed at synthesizing novel derivatives with improved pharmacological properties. These efforts are supported by collaborations between academic researchers and industry scientists, who are working together to translate laboratory discoveries into clinical applications.

In conclusion, (2R)-2-amino-2-(2-methanesulfonylphenyl)ethan-1-ol represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, coupled with its ability to serve as a versatile scaffold for drug design, make it an invaluable asset in the quest for new therapeutic agents. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.